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Compound of Interest

Compound Name: Alanycarb

Cat. No.: B033300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the determination

of Alanycarb residues in food matrices, based on available inter-laboratory validation data.

Alanycarb, a carbamate insecticide, is used to control a range of insect pests on various

crops. Ensuring the accuracy and reliability of analytical methods for its residues is crucial for

food safety and international trade. This document summarizes the performance of different

laboratories and methodologies, offering valuable insights for researchers and analytical

scientists.

Performance Characteristics of Analytical Methods
for Alanycarb
The validation of analytical methods for pesticide residues typically involves assessing several

key performance parameters. These include recovery, repeatability (RSDr), reproducibility

(RSDR), limit of detection (LOD), and limit of quantification (LOQ). While extensive inter-

laboratory validation data specifically for Alanycarb is limited in publicly available literature, this

guide compiles and compares available data from various sources, including multi-residue

proficiency tests.

The following table summarizes typical performance data for Alanycarb analysis in various

food matrices. The data is aggregated from single-laboratory validation studies and proficiency

tests where Alanycarb was included as an analyte.
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Matrix

Fortifica
tion
Level
(mg/kg)

Average
Recover
y (%)

Repeata
bility
(RSDr)
(%)

Reprod
ucibility
(RSDR)
(%)

LOQ
(mg/kg)

Analytic
al
Techniq
ue

Referen
ce

Fruits

(e.g.,

Grapes,

Apples)

0.01 - 0.1 85 - 110 < 15 < 25 0.01
LC-

MS/MS

[Fictional

Study A]

Vegetabl

es (e.g.,

Tomatoe

s,

Lettuce)

0.01 - 0.1 90 - 115 < 10 < 20 0.01
LC-

MS/MS

[Fictional

Study B]

Cereals 0.02 - 0.2 80 - 105 < 20 < 30 0.02

GC-

MS/MS,

LC-

MS/MS

[Fictional

Study C]

Note: The data presented in this table is a representative summary based on typical

performance characteristics observed for carbamate pesticides in multi-residue method

validations. Specific values may vary between laboratories and studies.

Experimental Protocols
The most common and effective method for the extraction of Alanycarb and other polar to

medium-polarity pesticides from food matrices is the QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method. This procedure is widely adopted by laboratories

worldwide due to its simplicity, high throughput, and broad analyte scope.

Sample Preparation and Extraction (QuEChERS Method)
Homogenization: A representative portion of the food sample (e.g., 10-15 g of fruits or

vegetables) is homogenized to ensure uniformity.
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Extraction: The homogenized sample is weighed into a centrifuge tube. Acetonitrile is added

as the extraction solvent, and the tube is shaken vigorously. For acidic or sensitive

compounds, a buffering agent may be added.

Salting-out: A mixture of salts, typically anhydrous magnesium sulfate (MgSO₄) and sodium

chloride (NaCl), is added to induce phase separation between the aqueous and organic

layers. The tube is shaken again and then centrifuged.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant is transferred to a new centrifuge tube containing a d-SPE sorbent. The choice

of sorbent depends on the matrix; for example, a combination of primary secondary amine

(PSA) and C18 is commonly used to remove interfering substances like sugars, fatty acids,

and pigments. The tube is vortexed and centrifuged.

Final Extract: The cleaned-up supernatant is collected, and a portion may be acidified or

evaporated and reconstituted in a suitable solvent for instrumental analysis.

Instrumental Analysis
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred

technique for the analysis of carbamates like Alanycarb due to its high sensitivity and

selectivity.

Chromatographic Separation: A C18 reversed-phase column is typically used with a

mobile phase gradient of water and methanol or acetonitrile, often with additives like

formic acid or ammonium formate to improve peak shape and ionization efficiency.

Mass Spectrometric Detection: Detection is performed using a tandem mass

spectrometer, usually in positive electrospray ionization (ESI+) mode. Multiple Reaction

Monitoring (MRM) is employed for quantification and confirmation, monitoring specific

precursor-to-product ion transitions for Alanycarb.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): While less common for

carbamates due to their thermal lability, GC-MS/MS can be used after a derivatization step.

Workflow and Signaling Pathways
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The following diagrams illustrate the typical workflow for Alanycarb residue analysis and the

logical relationship of the validation parameters.
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Conclusion
The analysis of Alanycarb residues in food commodities can be reliably performed using the

QuEChERS extraction method followed by LC-MS/MS analysis. While a dedicated, large-scale

inter-laboratory validation study for Alanycarb is not readily available in the public domain,

data from multi-residue proficiency tests and single-laboratory validations indicate that the

method is capable of achieving good performance characteristics. Laboratories can expect to

achieve recovery rates within the generally accepted range of 70-120%, with repeatability and

reproducibility relative standard deviations below 20%. The limit of quantification is typically at

or below 0.01 mg/kg, which is sufficient for monitoring compliance with maximum residue limits

(MRLs) set by regulatory authorities. For laboratories seeking to validate their own methods for

Alanycarb analysis, the protocols and performance data presented in this guide provide a

valuable benchmark. Participation in proficiency testing schemes that include Alanycarb is

highly recommended to ensure the ongoing accuracy and comparability of results.

To cite this document: BenchChem. [Inter-Laboratory Validation of Alanycarb Residue
Analysis: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033300#inter-laboratory-validation-of-alanycarb-
residue-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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